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Cat. No.: B12389381
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Executive Summary

Cromolyn Sodium (Disodium cromoglycate) is a mast cell stabilizer characterized by high
polarity and two carboxylic acid moieties.[1][2] Unlike many pharmaceuticals that favor positive
electrospray ionization (ESI+), Cromolyn exhibits superior ionization efficiency in negative
mode (ESI-) due to the ready deprotonation of its carboxylic acid groups (

)-[1]

This protocol details the Multiple Reaction Monitoring (MRM) transitions, chromatographic
conditions, and sample preparation workflows required to quantify Cromolyn with high
specificity using its deuterated analog, Cromolyn-d5, as the internal standard.[1]

Chemical Properties & lonization Strategy[1][3][4][5]

[6]
Analyte Characteristics[1][5]
e Compound: Cromolyn Sodium[1][2][3][4][5][6][7]

e MW (Free Acid): 468.37 g/mol [1]
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e Target lon:

at

467.0

¢ Internal Standard: Cromolyn-d5 (Deuterated on the 2-hydroxy-1,3-propanediyl linker or
aromatic ring depending on synthesis source).[1]

e |S Target lon:

at

472.0 (assuming d5-labeling shifts mass by +5 Da).[1]

Why Negative Mode?

Cromolyn contains two chromone rings linked by a hydroxy-propoxy chain, with a carboxylic
acid on each ring.[1] In ESI+, the molecule forms weak

or

adducts that are often unstable and prone to high background noise.[1] In ESI-, the carboxylic
protons are easily removed, yielding a robust

precursor.[1]

Mass Spectrometry Parameters

The following parameters are optimized for a Triple Quadrupole Mass Spectrometer (e.g.,
Sciex 5500/6500 or Waters Xevo TQ-S).

MRM Transitions (Quantification & Confirmation)
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Precursor Product

Compoun
; > Polarity  'o"( fEm Role CE (V) DP (V)
) )

Cromolyn Negative 467.0 379.0 Quantifier -28 -60
Cromolyn Negative 467.0 335.0 Qualifier -40 -60
Cromolyn- ) IS

Negative 472.0 384.0* - -28 -60
d5 Quantifier

> Critical Note on IS Transition: The transition

assumes the deuterium label is retained in the fragment.[1] If your specific Cromolyn-d5
reagent is labeled on the moiety lost during fragmentation (the neutral loss of 88 Da), the
product ion will revert to

379.[1] Always perform a product ion scan on your specific IS lot to confirm the dominant
fragment.<

Source Parameters (Generic ESI-)

e lon Source Gas 1 (GS1): 50 psi[1]

lon Source Gas 2 (GS2): 60 psi[1]

Curtain Gas (CUR): 30 psi[1]

Temperature (TEM): 500°C

lonSpray Voltage (1S): -4500 V

Collision Gas (CAD): Medium

Chromatographic Conditions

Cromolyn is highly polar and elutes early on standard C18 columns if acidic mobile phases are
used.[1] To improve retention and peak shape, a slightly basic mobile phase is recommended
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to ensure the molecule is fully deprotonated and interacts predictably with the stationary phase,
or a high-aqueous start with an acidic phase.[1]

Column & Mobile Phase[1]

e Column: Waters XBridge C18 (

mm, 3.5 um) or Phenomenex Kinetex C18.[1]

» Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 8.0) OR 10 mM Ammonium Acetate.[1]
» Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

e Flow Rate: 0.3 - 0.5 mL/min.[1]

Gradient Profile

Time (min) % Mobile Phase B Event

0.00 5% Initial Hold

0.50 5% Load

2.50 90% Elution

3.50 90% Wash

3.60 5% Re-equilibration
5.00 5% End

Experimental Protocol: Sample Preparation
Workflow Diagram

The following diagram illustrates the Protein Precipitation (PPT) workflow, which is preferred for
high-throughput plasma analysis due to Cromolyn's polarity (which makes LLE difficult).[1]

Plasma Sample Add IS Precipitation Vortex - Centrifuge Transfer Dilute 1:1
(50 pL) (Cromolyn-d5) (150 pL MeOH/ACN) (1 min) "1 (10k rpm, 10 min) Supernatant with Water

\
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Click to download full resolution via product page

Figure 1: Protein precipitation workflow for Cromolyn extraction from plasma.[1][3]

Step-by-Step Protocol

e Aliquot: Transfer 50 pL of plasma/serum into a 1.5 mL centrifuge tube.

e |S Spike: Add 10 pL of Cromolyn-d5 Working Solution (e.g., 500 ng/mL in water).[1] Vortex
briefly.

o Precipitation: Add 150 pL of ice-cold Acetonitrile or Methanol.

o Note: Acetonitrile often yields cleaner supernatants for polar drugs.[1]
o Agitation: Vortex vigorously for 60 seconds to ensure complete protein precipitation.
o Centrifugation: Centrifuge at 10,000

g for 10 minutes at 4°C.

e Dilution: Transfer 100 uL of the supernatant to an HPLC vial. Add 100 pL of Milli-Q Water (or
Mobile Phase A).[1]

o Reasoning: Injecting pure organic solvent can cause peak fronting for early-eluting polar
compounds.[1] Diluting with water matches the initial gradient conditions.[1]

Injection: Inject 5-10 pL into the LC-MS/MS system.

Method Validation & Quality Control

To ensure scientific integrity (E-E-A-T), the method must be validated against regulatory
standards (e.g., FDA Bioanalytical Method Validation Guidance).[1]

Linearity and Range

e Range: 1.0 ng/mL to 1000 ng/mL.

e Curve Fitting: Linear regression (
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) with
weighting.[1]
 Acceptance:
[1][6]
Fragmentation Mechanism
The primary transition (

467
379) corresponds to the loss of a

moiety (88 Da), likely involving the cleavage of the ether linkage and decarboxylation.[1]

Precursor lon
[M-H]- : 467

Collision Induced
Dissociation (CID)

Product lon Neutral Loss
[M-H-C3H403]- : 379 (88 Da)

Click to download full resolution via product page

Figure 2: Simplified fragmentation pathway for Cromolyn in negative ion mode.[1]

Troubleshooting & Optimization
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e Carryover: Cromolyn is "sticky" on metal surfaces.[1] Use a needle wash solution containing
50:50 MeOH:Water with 0.1% Ammonium Hydroxide to reduce carryover.[1]

o Peak Tailing: If peaks tail significantly, ensure the pH of Mobile Phase A is 8.[1]0. Acidic pH
can cause mixed protonation states on the column.[1]

IS Interference: If Cromolyn-d5 shows a signal in the native Cromolyn channel (cross-talk),
check the isotopic purity of the standard. Ensure the mass resolution on Q1 and Q3 is set to
"Unit" or "High".[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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